Cas no 1058498-42-2 (2-(2-chlorophenyl)-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide)

• Product Name: 2-(2-chlorophenyl)-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide
• CAS No: 1058498-42-2
• MF: C₂₂H₂₂ClN₃O₂
• MW: 395.881984233856
• CID: 5969333
• PubChem ID: 44116346
• Update Time: 2025-06-11

2-(2-chlorophenyl)-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide
• VU0637401-1
• 2-(2-chlorophenyl)-N-(3-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propyl)acetamide
• 1058498-42-2
• F5149-0398
• AKOS024500481
• 2-(2-chlorophenyl)-N-[3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]propyl]acetamide

• Inchi： 1S/C22H22ClN3O2/c1-16-7-9-17(10-8-16)20-11-12-22(28)26(25-20)14-4-13-24-21(27)15-18-5-2-3-6-19(18)23/h2-3,5-12H,4,13-15H2,1H3,(H,24,27)
• InChI Key： XOUIYTQCVYNIKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCCCN1C(C=CC(C2C=CC(C)=CC=2)=N1)=O)=O

Computed Properties

• Exact Mass: 395.1400546g/mol
• Monoisotopic Mass: 395.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(2-chlorophenyl)-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide

Comprehensive Analysis of 2-(2-chlorophenyl)-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide (CAS 1058498-42-2)

The compound 2-(2-chlorophenyl)-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide (CAS 1058498-42-2) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This pyridazine derivative features a chlorophenyl moiety and a methylphenyl group, which contribute to its molecular interactions and bioactivity. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and cancer therapeutics. The structural complexity of CAS 1058498-42-2 makes it a candidate for studying signal transduction pathways, a hot topic in cell biology and drug development. Its acetamide backbone and heterocyclic core resemble other clinically validated compounds, sparking inquiries about its ADME properties (absorption, distribution, metabolism, excretion) and toxicity profile—frequently searched terms in pharmacological databases.

From a synthetic chemistry perspective, the 1,6-dihydropyridazin-1-yl segment in this molecule offers opportunities for structure-activity relationship (SAR) studies. Computational chemists often explore its molecular docking potential against proteins like EGFR or VEGFR, which are central to angiogenesis and tumor growth. Such applications resonate with the growing interest in AI-driven drug design, where machine learning models predict compound efficacy.

Another trending aspect is the compound’s potential in neuropharmacology. The 2-chlorophenyl group is structurally analogous to motifs found in GABA receptor ligands, prompting investigations into its effects on neurological disorders. This aligns with frequent searches on neuroprotective agents and CNS drug delivery, highlighting its interdisciplinary relevance.

Environmental and green chemistry considerations also apply to CAS 1058498-42-2. Researchers evaluate its biodegradability and eco-toxicity, addressing public concerns about pharmaceutical pollution. Such studies often cite OECD guidelines, a key term in regulatory discussions.

In summary, 2-(2-chlorophenyl)-N-{3-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}acetamide exemplifies the convergence of medicinal chemistry, computational biology, and environmental science. Its multifaceted applications ensure sustained interest across academia and industry, making it a compelling subject for future research.